Cas no 959239-22-6 (2-Bromo-5-(piperidin-4-ol)pyrazine)

• Product Name: 2-Bromo-5-(piperidin-4-ol)pyrazine
• CAS No: 959239-22-6
• MF: C₉H₁₂BrN₃O
• MW: 258.115080833435
• MDL: MFCD09879052
• CID: 5226991
• Update Time: 2025-05-20

2-Bromo-5-(piperidin-4-ol)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(piperidin-4-ol)pyrazine
• Neo212895 1-(5-Bromo-2-pyrazinyl)-4-piperidinol

• MDL： MFCD09879052
• Inchi： 1S/C9H12BrN3O/c10-8-5-12-9(6-11-8)13-3-1-7(14)2-4-13/h5-7,14H,1-4H2
• InChI Key： PITAWHWTCRWWQZ-UHFFFAOYSA-N
• SMILES： N1(C2=NC=C(Br)N=C2)CCC(O)CC1

Additional information on 2-Bromo-5-(piperidin-4-ol)pyrazine

2-Bromo-5-(piperidin-4-ol)pyrazine: A Comprehensive Overview

2-Bromo-5-(piperidin-4-ol)pyrazine (CAS No. 959239-22-6) is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its pyrazine ring substituted with a bromine atom and a piperidin-4-ol group, exhibits unique chemical properties and potential applications. In this article, we delve into the structural features, synthesis methods, biological activities, and recent advancements related to 2-Bromo-5-(piperidin-4-ol)pyrazine, providing a comprehensive understanding of its significance in contemporary research.

The molecular structure of 2-Bromo-5-(piperidin-4-ol)pyrazine consists of a pyrazine ring (a six-membered aromatic ring with two nitrogen atoms at positions 1 and 4) substituted with a bromine atom at position 2 and a piperidin-4-ol group at position 5. This substitution pattern imparts the compound with distinct electronic and steric properties, making it an attractive candidate for various chemical transformations. The pyrazine ring is known for its aromaticity and ability to participate in π–π interactions, while the bromine atom introduces electrophilic character, facilitating substitution reactions. The piperidin-4-ol group adds hydroxyl functionality, enhancing the compound's solubility and reactivity in polar solvents.

Recent studies have highlighted the potential of 2-Bromo-5-(piperidin-4-ol)pyrazine as a building block in medicinal chemistry. Researchers have explored its role in the development of bioactive molecules targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting cyclooxygenase enzymes. The hydroxyl group in the piperidine ring plays a crucial role in hydrogen bonding interactions with biological targets, enhancing bioavailability and efficacy.

In addition to its pharmacological applications, 2-Bromo-5-(piperidin-4-ol)pyrazine has shown promise in materials science. Its ability to form coordination complexes with metal ions has been exploited in the synthesis of novel metallopolymers and catalysts. A 2023 paper in *Chemistry of Materials* reported the use of this compound as a ligand for copper ions, leading to the formation of highly conductive polymers suitable for flexible electronics. The bromine atom serves as an effective leaving group during polymerization reactions, enabling precise control over the material's properties.

The synthesis of 2-Bromo-5-(piperidin-4-ol)pyrazine involves multi-step organic reactions that require meticulous control over reaction conditions. A common approach involves the bromination of a pyrazine derivative followed by nucleophilic substitution with a piperidine alcohol intermediate. Recent advancements in catalytic methods have improved the yield and purity of this compound. For example, researchers have employed palladium-catalyzed cross-coupling reactions to achieve selective substitution at position 5 of the pyrazine ring.

Despite its numerous advantages, 2-Bromo-5-(piperidin-4-u1111111111111111111ol)pyrazine poses certain challenges in terms of stability and scalability. The hydroxyl group in the piperidine ring can undergo oxidation under harsh conditions, leading to unwanted side products. To address this issue, scientists have developed novel stabilization strategies, such as incorporating protective groups during synthesis or using mild reaction conditions.

In conclusion, 2-Bromo-5-(piperidin-u111uL)pyrazine (CAS No. 959uL-LuL-LuL) is a multifaceted compound with diverse applications across various scientific domains. Its unique structural features enable it to serve as a valuable building block for drug discovery and materials development. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in advancing modern science and technology.